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Compound of Interest

Compound Name: Trimethylboron-d9

Cat. No.: B1602552 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and management of the pyrophoric nature of

Trimethylboron-d9 (TMB-d9) in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Trimethylboron-d9 and why is it considered pyrophoric?

A1: Trimethylboron-d9 (B(CD₃)₃) is a deuterated isotopologue of Trimethylboron (TMB). It is a

colorless gas that is highly reactive and will spontaneously ignite upon contact with air.[1][2]

This pyrophoric nature is due to its strong Lewis acidity and the high reactivity of the boron-

carbon bonds, which readily react with oxygen.[2]

Q2: What are the primary hazards associated with Trimethylboron-d9?

A2: The primary hazards of TMB-d9 include:

Pyrophoricity: Spontaneously ignites in air.[1][2]

Toxicity: It is a poison gas, and inhalation can cause headache and nausea.[1]

Thermal Burns: Ignition in the presence of personnel can cause severe thermal burns.[1]

Violent Reactivity: Reacts violently with water, oxidizers, and halogens.[1]
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Q3: What immediate actions should be taken in case of a TMB-d9 leak or spill?

A3: In the event of a leak or spill, immediate evacuation of the area is the first priority.[3] Do not

attempt to clean up a spill of pyrophoric chemicals yourself.[4] Activate the nearest fire alarm

and contact your institution's emergency response team. If a small, manageable fire occurs at

the tip of a needle during transfer, it can be smothered with a small beaker of sand.[5] For

larger spills, a Class D fire extinguisher or powdered lime should be used by trained personnel.

[4][6]

Q4: Can I store Trimethylboron-d9 in a standard laboratory refrigerator or freezer?

A4: No. You should never store pyrophoric chemicals on a shelf or in a standard refrigerator or

freezer.[7] TMB-d9 should be stored in its original shipping container, under an inert

atmosphere, in a cool, dry, and well-ventilated area away from heat, flames, and incompatible

materials.[4][8]

Troubleshooting Guides
Issue 1: A small, contained fire has started at the needle tip during a liquid transfer of a TMB-d9

solution.

Cause: Exposure of the TMB-d9 solution to the atmosphere at the needle tip.

Solution:

Remain calm. Do not retract the needle from the reaction vessel's septum, as this could

expose more of the pyrophoric material to air.

Use a small beaker of sand, which should be kept nearby during the transfer, to smother

the flame at the needle tip.[5]

Once the flame is extinguished, continue with the transfer under a positive pressure of

inert gas.

After the transfer is complete, the needle should be quenched by drawing up an inert

solvent (like hexane) into the syringe, followed by a slow and careful injection into a

quenching solution (e.g., isopropanol).
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Issue 2: The pressure in the TMB-d9 lecture bottle seems low, or there is no gas flow.

Cause: This could be due to a depleted cylinder, a faulty regulator, or a blockage in the

delivery line.

Solution:

Ensure the main cylinder valve is open.

Check the pressure on the regulator gauges. If the cylinder pressure is at or near zero, the

cylinder is empty and should be replaced.

If the cylinder has pressure, but there is no flow, close the cylinder valve and safely vent

the regulator and line.

Disconnect the regulator and inspect the outlet for any visible blockages.

If the issue persists, do not attempt to repair the regulator yourself. Contact your gas

supplier for a replacement.

Issue 3: A white solid (precipitate) is observed in the TMB-d9 solution.

Cause: This is likely due to the formation of boron oxides, which occurs upon exposure to

small amounts of air or moisture.[1]

Solution:

The solution is likely contaminated and may have reduced reactivity. It is recommended to

safely quench and dispose of the contaminated solution.

To prevent this in the future, ensure all glassware is rigorously dried, and the inert

atmosphere is maintained throughout the handling and transfer process. Use of a

glovebox is highly recommended for handling solid pyrophorics.[9]

Quantitative Data
Physical and Chemical Properties of Trimethylboron and its Deuterated Analog
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Property
Trimethylboron
(TMB)

Trimethylboron-d9
(TMB-d9)

Reference

Molecular Formula B(CH₃)₃ B(CD₃)₃ [1][10]

Molecular Weight 55.915 g/mol 64.97 g/mol [10][11]

Boiling Point -20.2 °C

Not explicitly

available, expected to

be similar to TMB

[2]

Melting Point -161.5 °C

Not explicitly

available, expected to

be similar to TMB

[2][3]

Autoignition

Temperature
< 54 °C (130 °F)

Assumed to be similar

to TMB
[1]

CAS Number 593-90-8 6063-55-4 [11][12]

Experimental Protocols
Protocol 1: Safe Transfer of TMB-d9 from a Lecture Bottle

This protocol outlines the steps for safely transferring gaseous TMB-d9 from a lecture bottle to

a reaction vessel.

Preparation:

Work in a certified chemical fume hood.[4]

Ensure a Class D fire extinguisher or a container of sand is readily accessible.[4][5]

Wear appropriate Personal Protective Equipment (PPE), including a flame-resistant lab

coat, safety goggles, and chemical-resistant gloves.[9]

Assemble and flame-dry all glassware under vacuum and then purge with an inert gas

(e.g., Argon or Nitrogen).

Secure the TMB-d9 lecture bottle to a stand within the fume hood.
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Attach a suitable gas regulator to the lecture bottle.

Procedure:

Connect the regulator outlet to the reaction vessel via flexible, inert tubing.

Purge the tubing with inert gas.

Slowly open the main valve on the lecture bottle.

Adjust the regulator to deliver a slow and steady flow of TMB-d9 into the reaction vessel.

Monitor the reaction progress as required.

Shutdown:

Close the main valve on the lecture bottle.

Allow the remaining gas in the line to be consumed in the reaction or safely vent it through

a bubbler.

Purge the line with inert gas before disconnecting.

Protocol 2: Quenching of Residual Trimethylboron-d9

This protocol describes the safe quenching of residual TMB-d9 in a reaction vessel.

Preparation:

Perform the quenching procedure in a fume hood.

Cool the reaction vessel in an ice bath to dissipate heat generated during quenching.

Have a supply of a less reactive quenching agent (e.g., isopropanol) and a more reactive

one (e.g., methanol or water) ready.[13]

Procedure:
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Under an inert atmosphere, slowly add a less reactive, anhydrous solvent such as

isopropanol to the reaction vessel containing the residual TMB-d9.[13][14]

Add the isopropanol dropwise with vigorous stirring. Observe for any signs of reaction

(e.g., gas evolution, temperature increase).

Once the initial vigorous reaction has subsided, a more reactive quenching agent like

methanol can be slowly added.[13]

Finally, after the reaction with methanol is complete, water can be slowly added to ensure

all pyrophoric material is consumed.[13][14]

Disposal:

Once the quenching is complete and the solution is stirred for a period to ensure full

reaction, neutralize the solution if necessary and dispose of it according to your

institution's hazardous waste guidelines.[14]

Visualizations
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Experimental Workflow for Using TMB-d9

Preparation
- Fume Hood Setup

- PPE
- Dry Glassware

- Inert Atmosphere

TMB-d9 Transfer
- Secure Lecture Bottle

- Purge Lines
- Slow Addition

Proceed when ready

Reaction
- Monitor Temperature

- Maintain Inert Atmosphere

Initiate experiment

Quenching
- Cool Reaction Vessel

- Slow addition of Isopropanol
- Followed by Methanol/Water

After reaction completion

Work-up & Purification

Once quenching is complete

Waste Disposal
- Neutralize

- Follow Institutional Guidelines

Click to download full resolution via product page

Caption: A typical experimental workflow involving the use of Trimethylboron-d9.
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TMB-d9 Emergency Response Protocol

First Responder Actions (if trained)

Incident Occurs
(Spill, Fire, Exposure)

Evacuate Immediate Area
Small Spill/Fire

- Smother with Sand
- Use Class D Extinguisher

If spill/fire

Personal Exposure
- Remove Contaminated Clothing

- Flush with Water for 15 min

If personal contact

Activate Fire Alarm

Call Emergency Services

Click to download full resolution via product page

Caption: Emergency response flowchart for incidents involving Trimethylboron-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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